Cas no 63614-03-9 (Dimethyl 5-nitronaphthalene-1,4-dicarboxylate)

• Product Name: Dimethyl 5-nitronaphthalene-1,4-dicarboxylate
• CAS No: 63614-03-9
• MF: C₁₄H₁₁NO₆
• MW: 289.240244150162
• CID: 2791224
• PubChem ID: 20285872
• Update Time: 2025-04-21

Dimethyl 5-nitronaphthalene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 5-nitronaphthalene-1,4-dicarboxylate
• SCHEMBL11322471
• 63614-03-9
• DTXSID10604659

• Inchi： 1S/C14H11NO6/c1-20-13(16)9-6-7-10(14(17)21-2)12-8(9)4-3-5-11(12)15(18)19/h3-7H,1-2H3
• InChI Key： HWSJTTWHQTVLRS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C(=O)OC)=C2C=CC=C(C2=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 289.05863707Da
• Monoisotopic Mass: 289.05863707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.4Ų